![molecular formula C16H19BrN4 B6496769 5-bromo-2-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrimidine CAS No. 1389886-55-8](/img/structure/B6496769.png)
5-bromo-2-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“5-bromo-2-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrimidine” is a chemical compound with the empirical formula C12H11BrN2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of similar compounds like 5-bromopyrimidine has been studied. Rapid nucleophilic displacement reactions of 5-bromopyrimidine with nucleophiles under microwave irradiation have been observed . 5-Bromopyrimidine undergoes direct metallation with lithium diisopropylamide to yield 4-lithio-5-bromopyrimidine .Molecular Structure Analysis
The molecular weight of “5-bromo-2-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrimidine” is 263.13 . The SMILES string representation of the molecule is BrC1=CN=CN=C1C2=CC=C©C©=C2 .Chemical Reactions Analysis
As mentioned in the synthesis analysis, 5-bromopyrimidine, a similar compound, undergoes rapid nucleophilic displacement reactions with nucleophiles under microwave irradiation . It also undergoes direct metallation with lithium diisopropylamide .Physical And Chemical Properties Analysis
The empirical formula of “5-bromo-2-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrimidine” is C12H11BrN2 . Its molecular weight is 263.13 . More detailed physical and chemical properties like melting point, boiling point, and density are not available in the search results.Scientific Research Applications
α-Glucosidase Inhibitors
The compound has been synthesized and evaluated for its in vitro α-glucosidase inhibitory activities . This makes it a potential candidate for the treatment of type-2 diabetes .
Radiosensitizers
5-substituted pyrimidine derivatives, including this compound, have been proposed as potential radiosensitizers of hypoxic cells . This could be useful in cancer treatment, where hypoxic cells are often resistant to radiation therapy .
Organic Solar Cells
The compound has been used in the development of solution processable organic solar cells . This could lead to more efficient and cost-effective solar energy solutions .
Surface Modification
The compound has been used for the surface modification of a fragile organic 1D microstructure . This could have applications in materials science and nanotechnology .
Suzuki Reaction
5-Bromopyrimidine, a related compound, has been used in the synthesis of N-heteroaryl substituted 9-arylcarbazolyl derivatives via a palladium-catalyzed aerobic and ligand-free Suzuki reaction . This could have applications in organic synthesis .
Microwave Assisted Organic Synthesis (MAOS)
5-Bromopyrimidine has also been used in the synthesis of 5-(phenylethynyl)pyrimidine via a Microwave Assisted Organic Synthesis (MAOS) Sonogashira protocol . This could have applications in the rapid synthesis of complex organic compounds .
Safety and Hazards
properties
IUPAC Name |
5-bromo-2-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19BrN4/c1-12-4-3-5-15(13(12)2)20-6-8-21(9-7-20)16-18-10-14(17)11-19-16/h3-5,10-11H,6-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFTBWTOKPMXDSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN(CC2)C3=NC=C(C=N3)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19BrN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-[4-(2,3-dimethylphenyl)piperazin-1-yl]pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.